Cas no 476282-85-6 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-5-chloro-2-nitrobenzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-5-chloro-2-nitrobenzamide
• CAS No: 476282-85-6
• MF: C₂₀H₁₃ClN₄O₃
• MW: 392.795222997665
• CID: 6382172
• PubChem ID: 3567343
• Update Time: 2025-07-15

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-5-chloro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-5-chloro-2-nitrobenzamide
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-5-chloro-2-nitrobenzamide
• Benzamide, N-[2-(1H-benzimidazol-2-yl)phenyl]-5-chloro-2-nitro-
• 476282-85-6
• EU-0070576
• Oprea1_340543
• AKOS001042688
• N-[2-(1H-benzimidazol-2-yl)phenyl]-5-chloro-2-nitrobenzamide
• F0328-0296
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-5-chloro-2-nitrobenzamide

• Inchi： 1S/C20H13ClN4O3/c21-12-9-10-18(25(27)28)14(11-12)20(26)24-15-6-2-1-5-13(15)19-22-16-7-3-4-8-17(16)23-19/h1-11H,(H,22,23)(H,24,26)
• InChI Key： RXJPODRYAMSIAV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1NC2=CC=CC=C2N=1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 392.0676180g/mol
• Monoisotopic Mass: 392.0676180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles